Cas no 2252-37-1 (2-Bromo-6-fluorobenzoic acid)

• Product Name: 2-Bromo-6-fluorobenzoic acid
• CAS No: 2252-37-1
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD01569539
• CID: 42683
• PubChem ID: 172089061
• Update Time: 2025-10-25

2-Bromo-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluorobenzoic acid
• Benzoic acid, 2-bromo-6- fluoro-
• 2-bromo-6-fluorobenzoic
• 2-bromo-6-fluoro-benzoic acid
• 2-fluoro-6-bromobenzoic acid
• 3-bromo-2-fluorobenzenecarboxylic acid
• 6-Bromo-2-fluorobenzoic acid
• 6-Fluor-2-brom-benzoesaeure
• benzoic acid,2-bromo-6-fluoro
• NSC 190302
• 2-Bromo-6-fluorobenzoicacid
• CS-W002789
• AC-167
• DTXSID90307156
• benzoic acid, 2-bromo-6-fluoro-
• SY004390
• MDAZJVAIZVUWDE-UHFFFAOYSA-N
• EN300-70776
• FT-0601250
• J-508457
• PS-7900
• NSC-190302
• NSC190302
• AKOS005063813
• Z1138557909
• MFCD01569539
• SCHEMBL499997
• 2-Bromo-6-fluorobenzoic acid, 97%
• PB24723
• B4017
• 2252-37-1
• AM20030387
• 6-Fluoro-2-bromobenzoic acid
• DB-006021
• 630-262-7
• DTXCID20258283
• FB70349

• MDL： MFCD01569539
• Inchi： 1S/C7H4BrFO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)
• InChI Key： MDAZJVAIZVUWDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 217.93800
• Monoisotopic Mass: 217.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.789
• Melting Point: 154.0 to 158.0 deg-C
• Boiling Point: 286.1℃ at 760 mmHg
• Flash Point: 126.8℃
• Refractive Index: 1.567-1.569
• PSA: 37.30000
• LogP: 2.28640

2-Bromo-6-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Bromo-6-fluorobenzoic acid

Recent Advances in the Application of 2-Bromo-6-fluorobenzoic Acid (CAS: 2252-37-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-fluorobenzoic acid (CAS: 2252-37-1) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties. Recent studies have highlighted its potential in the synthesis of bioactive molecules, drug intermediates, and functional materials. This research brief consolidates the latest findings on the applications and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-6-fluorobenzoic acid as a key precursor in the development of novel kinase inhibitors. The bromo and fluoro substituents on the aromatic ring enable selective functionalization, making it an ideal candidate for structure-activity relationship (SAR) studies. Researchers successfully incorporated this moiety into lead compounds targeting EGFR mutations, showing improved potency and selectivity compared to previous generations of inhibitors.

In the realm of radiopharmaceuticals, 2-bromo-6-fluorobenzoic acid has gained attention for its potential in PET tracer development. A recent Nuclear Medicine and Biology publication (2024) reported its use as a labeling precursor for fluorine-18 incorporation. The electron-withdrawing effects of both substituents were found to facilitate nucleophilic aromatic substitution, enabling efficient radiolabeling with high specific activity. This advancement opens new possibilities for imaging agents in oncology and neurology applications.

Material science applications have also benefited from this compound's unique properties. Research from ACS Applied Materials & Interfaces (2023) demonstrated its incorporation into metal-organic frameworks (MOFs) for drug delivery systems. The bromine atom serves as a coordination site for metal centers, while the fluorine enhances the framework's stability. These modified MOFs showed remarkable loading capacity for anticancer drugs and pH-responsive release profiles, suggesting promising therapeutic applications.

The synthetic versatility of 2-bromo-6-fluorobenzoic acid was further highlighted in a 2024 Organic Letters publication, where it served as a starting material for the synthesis of complex heterocyclic systems. Through sequential cross-coupling reactions, researchers developed a library of benzofuran and indole derivatives with potential antimicrobial activity. The electron-deficient aromatic system was found to facilitate various transition metal-catalyzed transformations, underscoring its value in medicinal chemistry.

From a safety and pharmacokinetics perspective, recent toxicological studies have provided important data on this compound's biological profile. Research published in Chemical Research in Toxicology (2023) investigated its metabolic pathways, revealing predominant glucuronidation as the major detoxification route. These findings are crucial for understanding the potential of derivatives in drug development and for establishing proper handling protocols in laboratory settings.

Looking forward, the unique combination of bromine and fluorine substituents on the benzoic acid scaffold continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where the aromatic system serves as a linker between target-binding and E3 ligase-recruiting moieties. Additionally, its potential in covalent inhibitor development is being explored, leveraging the reactivity of the bromine atom for selective target engagement.